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Compound of Interest

Compound Name: 2-(Chloromethyl)-2-methyloxane

Cat. No.: B13239621

Get Quote

An In-depth Technical Guide to the Spectroscopic Characterization of 2-(Chloromethyl)-2-
methyloxane

This guide provides a comprehensive analysis of the spectroscopic data for 2-
(Chloromethyl)-2-methyloxane (CAS No. 598-09-4), a key reactive intermediate in organic

synthesis. The structural elucidation of this epoxide is paramount for its effective use in

research and drug development. This document details the expected data from Nuclear

Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry

(MS), offering insights into the interpretation of this data and the experimental protocols for its

acquisition.

Molecular Structure and Chemical Identity
2-(Chloromethyl)-2-methyloxane, with the molecular formula C₄H₇ClO and a molecular

weight of 106.55 g/mol , is a chiral molecule containing a strained three-membered oxirane

ring.[1][2][3] Its reactivity is largely dictated by the electrophilic nature of the epoxide ring and

the presence of a primary alkyl chloride.[3] Accurate spectroscopic analysis is crucial to confirm

its structure and purity before its use in subsequent chemical reactions.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

2-(Chloromethyl)-2-methyloxane.

¹H NMR Spectroscopy
The proton NMR spectrum provides information on the number of different types of protons and

their connectivity. For 2-(Chloromethyl)-2-methyloxane, three distinct signals are expected.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

Protons
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

Methyl (CH₃) ~1.4 Singlet (s) 3H

Methylene (CH₂) of

oxirane
~2.6 and ~2.8 Doublets (d) 2H

Methylene (CH₂) of

chloromethyl
~3.5 Singlet (s) 2H

Expertise & Experience: The two protons on the oxirane ring are diastereotopic due to the

adjacent chiral center. This means they are chemically non-equivalent and are expected to

appear as two distinct signals, likely doublets, due to geminal coupling. The singlet for the

methyl group is indicative of its attachment to a quaternary carbon. The downfield shift of the

chloromethyl protons is a direct result of the deshielding effect of the adjacent

electronegative chlorine atom.[4]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum reveals the number of chemically distinct carbon environments in the

molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts
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Carbon Predicted Chemical Shift (δ, ppm)

Methyl (CH₃) ~20-25

Methylene (CH₂) of chloromethyl ~45-50

Methylene (CH₂) of oxirane ~50-55

Quaternary Carbon of oxirane ~55-60

Expertise & Experience: The presence of four distinct signals in the ¹³C NMR spectrum

confirms the four unique carbon environments in 2-(Chloromethyl)-2-methyloxane.[4] The

quaternary carbon and the carbon of the oxirane methylene group are shifted downfield due

to the influence of the ring strain and the electronegative oxygen atom. The carbon of the

chloromethyl group is also significantly deshielded by the chlorine atom.[5]

Experimental Protocol: NMR Data Acquisition
Sample Preparation: Dissolve approximately 10-20 mg of 2-(Chloromethyl)-2-methyloxane
in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition:

Acquire the spectrum at room temperature.

Use a standard pulse sequence (e.g., zg30).

Set a spectral width of approximately 16 ppm.

Employ a relaxation delay of at least 1 second.

Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise

ratio.

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence.
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Set a spectral width of approximately 240 ppm.

Use a longer relaxation delay (e.g., 2-5 seconds) to ensure proper relaxation of quaternary

carbons.

Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance

of ¹³C.

Data Processing: Process the acquired Free Induction Decay (FID) with an appropriate

window function (e.g., exponential multiplication) and perform a Fourier transform. Phase

and baseline correct the resulting spectrum. Calibrate the chemical shifts using the residual

solvent peak or an internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for identifying the key functional groups

present in a molecule.

Table 3: Characteristic IR Absorption Bands

Functional Group Wavenumber (cm⁻¹) Description

C-H (alkyl) 2850-3000 Stretching vibrations

C-O-C (epoxide) 1250-1270 Asymmetric stretching

C-O-C (epoxide) 830-950
Symmetric ring stretching

("ring breathing")

C-Cl (alkyl halide) 650-850 Stretching vibration

Trustworthiness: The combination of a strong C-O-C stretching band, characteristic of the

oxirane ring, and a distinct C-Cl stretching band provides a self-validating system for the

presence of both the epoxide and chloromethyl functionalities.[4] The absence of a broad

absorption around 3200-3600 cm⁻¹ confirms the absence of hydroxyl groups, which could be

present as impurities from the synthesis.

Experimental Protocol: IR Data Acquisition
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Sample Preparation: For a liquid sample like 2-(Chloromethyl)-2-methyloxane, a thin film

can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or

KBr).

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the clean salt plates.

Place the sample-loaded plates in the spectrometer.

Acquire the sample spectrum over a range of 4000 to 400 cm⁻¹.

Co-add a sufficient number of scans (e.g., 16 or 32) to obtain a high-quality spectrum.

Data Processing: The instrument software will automatically ratio the sample spectrum

against the background spectrum to produce the final absorbance or transmittance

spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, further confirming its identity.

Table 4: Expected Mass Spectrometry Fragmentation

m/z Ion Comments

106/108 [M]⁺

Molecular ion peak, showing

the characteristic 3:1 isotopic

pattern for chlorine.

71 [M - Cl]⁺ Loss of a chlorine radical.

57 [M - CH₂Cl]⁺
Loss of the chloromethyl

radical.

43 [C₃H₇]⁺ A common alkyl fragment.
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Authoritative Grounding: The presence of the molecular ion peak at m/z 106 and its isotopic

partner at m/z 108 in an approximate 3:1 ratio is definitive evidence for the presence of one

chlorine atom in the molecule. The fragmentation pattern, including the loss of the chlorine

atom or the chloromethyl group, is consistent with the known fragmentation pathways of alkyl

halides and epoxides.[4]

Visualizing Fragmentation

[C₄H₇ClO]⁺˙
m/z = 106/108

[C₄H₇O]⁺
m/z = 71- •Cl

[C₃H₅O]⁺
m/z = 57

- •CH₂Cl

Click to download full resolution via product page

Caption: Key fragmentation pathways of 2-(Chloromethyl)-2-methyloxane.

Experimental Protocol: Mass Spectrometry Data
Acquisition

Sample Introduction: Introduce a dilute solution of the sample in a volatile solvent (e.g.,

methanol or acetonitrile) into the mass spectrometer via direct infusion or through a gas

chromatography (GC-MS) or liquid chromatography (LC-MS) system. GC-MS is well-suited

for this volatile compound.[6]

Ionization: Use Electron Ionization (EI) at 70 eV for GC-MS, which will induce fragmentation

and is ideal for structural elucidation.

Mass Analysis: Scan a mass range of m/z 40 to 200 to ensure capture of the molecular ion

and significant fragments.

Data Analysis: Identify the molecular ion peak and analyze the isotopic pattern. Propose

structures for the major fragment ions observed in the spectrum.
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Synthesis Context for Analytical Samples
Understanding the synthetic route of 2-(Chloromethyl)-2-methyloxane is beneficial for

anticipating potential impurities. A common laboratory synthesis involves the epoxidation of 3-

chloro-2-methylpropene.[4]

3-Chloro-2-methylpropene Halohydrin Intermediate
+ NBS/H₂O

2-(Chloromethyl)-2-methyloxane+ NaOH (aq)

Click to download full resolution via product page

Caption: Synthesis of 2-(Chloromethyl)-2-methyloxane.

Trustworthiness: This two-step process can potentially leave unreacted starting material or

the halohydrin intermediate in the final product. The spectroscopic methods described herein

are crucial for confirming the complete conversion to the desired epoxide and for assessing

its purity.

Conclusion
The structural confirmation of 2-(Chloromethyl)-2-methyloxane is reliably achieved through

the synergistic use of NMR, IR, and mass spectrometry. ¹H and ¹³C NMR provide the definitive

carbon-hydrogen framework. IR spectroscopy offers rapid confirmation of the essential epoxide

and alkyl chloride functional groups. Mass spectrometry verifies the molecular weight and

provides structural insights through predictable fragmentation patterns. This multi-technique

approach ensures a self-validating system for the identity and purity of this versatile synthetic

intermediate, which is essential for its successful application in research and development.

References
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 95220, 2-(Chloromethyl)-2-methyloxirane. Retrieved from [Link]

Middle East Technical University. (n.d.). The synthesis of 2-substituted - epichlorohydrins and

their reactions. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13239621/docs?utm_src=pdf-body#spectroscopic-data-of-2-chloromethyl-2-methyloxane
https://www.benchchem.com/product/b1581098
https://www.benchchem.com/product/b13239621/docs?utm_src=pdf-body-img#spectroscopic-data-of-2-chloromethyl-2-methyloxane
https://www.benchchem.com/product/b13239621/docs?utm_src=pdf-body#spectroscopic-data-of-2-chloromethyl-2-methyloxane
https://www.benchchem.com/product/b13239621/docs?utm_src=pdf-body#spectroscopic-data-of-2-chloromethyl-2-methyloxane
https://pubchem.ncbi.nlm.nih.gov/compound/95220
https://etd.lib.metu.edu.tr/upload/12605001/index.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13239621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Doc Brown's Chemistry. (n.d.). 13C - NMR spectrum of 2-chloro-2-methylpropane. Retrieved

from [Link]

Google Patents. (n.d.). CN107688065B - Gas chromatography-mass spectrometry combined
detection method for chloromethyl methyl ether residue in bulk drug.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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